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Compound of Interest

Compound Name: 2,2-Dimethoxyethanol

Cat. No.: B1332150 Get Quote

Physical Properties of 2,2-Dimethoxyethanol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,2-
Dimethoxyethanol, a valuable building block in organic synthesis. This document collates

available data on its boiling point, density, and solubility, supported by detailed experimental

protocols for their determination.

Core Physical Properties
2,2-Dimethoxyethanol, also known as glycolaldehyde dimethyl acetal, is a diether and alcohol

with the chemical formula C₄H₁₀O₃. Its physical characteristics are crucial for its application in

various chemical processes, including as a solvent and an intermediate in the synthesis of

more complex molecules.

Data Presentation
The quantitative physical properties of 2,2-Dimethoxyethanol are summarized in the table

below for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 68 °C at 21 mmHg

Density 1.050 g/mL Not Specified

Solubility in Water Miscible (predicted)
Standard Temperature and

Pressure

Solubility in Organic Solvents

High (predicted in nonpolar

and moderately polar aprotic

solvents)

Standard Temperature and

Pressure

Solubility Profile
While specific quantitative data for the solubility of 2,2-Dimethoxyethanol is not readily

available in public literature, its molecular structure provides strong indications of its solubility

characteristics based on the "like dissolves like" principle.

Water Solubility: The presence of a hydroxyl (-OH) group allows 2,2-Dimethoxyethanol to
form hydrogen bonds with water, suggesting it is likely miscible. The ether linkages also

contribute to its polarity, further enhancing its affinity for polar solvents like water.

Organic Solvent Solubility: As a molecule with both polar (hydroxyl) and nonpolar (methyl)

characteristics, 2,2-Dimethoxyethanol is anticipated to be soluble in a wide range of organic

solvents.[1]

High Solubility/Miscibility is expected in polar aprotic solvents such as acetone and ethyl

acetate, as well as in alcohols like methanol and ethanol due to the potential for hydrogen

bonding and dipole-dipole interactions.

Good Solubility is also predicted in nonpolar solvents like toluene and hexane, owing to the

presence of the nonpolar diether portion of the molecule.

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the boiling point, density, and solubility of a liquid compound such as 2,2-Dimethoxyethanol.
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These protocols are based on established laboratory techniques.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small sample is

the micro-boiling point or Thiele tube method.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in a Thiele tube filled with a heating fluid, such as mineral oil.

The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary

tube will expand and a slow stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady and rapid stream of bubbles is observed.
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The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[2]

Diagram: Experimental Workflow for Boiling Point Determination

Place sample in test tube

Insert inverted sealed capillary tube

Attach to thermometer

Place assembly in Thiele tube

Heat gently

Observe steady stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary
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Caption: Workflow for determining boiling point using the Thiele tube method.

Determination of Density
The density of a liquid is its mass per unit volume. It is a fundamental physical property that can

be determined with high accuracy using simple laboratory equipment.[1]

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure using a Graduated Cylinder and Balance:

The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance.

A known volume of the liquid sample (e.g., 10 mL) is carefully transferred into the graduated

cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

The temperature of the liquid should be recorded as density is temperature-dependent.

Diagram: Logical Relationship for Density Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties of 2,2-Dimethoxyethanol: boiling
point, density, solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332150#physical-properties-of-2-2-
dimethoxyethanol-boiling-point-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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